2-amino-7-methyl-5-oxo-6-(thiophen-2-ylmethyl)-4-(2,4,5-trimethoxyphenyl)-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile

• IUPAC Name: 2-amino-7-methyl-5-oxo-6-(thiophen-2-ylmethyl)-4-(2,4,5-trimethoxyphenyl)-4H-pyrano[3,2-c]pyridine-3-carbonitrile
• InChI: InChI=1S/C24H23N3O5S/c1-13-8-20-22(24(28)27(13)12-14-6-5-7-33-14)21(16(11-25)23(26)32-20)15-9-18(30-3)19(31-4)10-17(15)29-2/h5-10,21H,12,26H2,1-4H3
• InChI Key: QFKPDVMPNZGTNS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C(C(=C(O2)N)C#N)C3=CC(=C(C=C3OC)OC)OC)C(=O)N1CC4=CC=CS4
• Molecular Formula: C24H23N3O5S
• Molecular Weight: 465.5 g/mol

Description

2-amino-7-methyl-5-oxo-6-(thiophen-2-ylmethyl)-4-(2,4,5-trimethoxyphenyl)-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile is a useful research compound. Its molecular formula is C24H23N3O5S and its molecular weight is 465.52. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Researchers have developed methods for synthesizing pyridine and fused pyridine derivatives, including compounds similar to the one . These syntheses involve reactions of various precursors to yield a wide range of derivatives with potential applications in different scientific areas. For example, the synthesis of new series of pyridine derivatives involves several steps, including chlorination, reaction with ammonium acetate, and further modification to produce compounds with different substituents and functional groups (Al-Issa, 2012).

Applications in Material Science

Some derivatives have been studied for their potential as corrosion inhibitors, demonstrating the versatility of these compounds beyond biological applications. For instance, ultrasound-assisted synthesis has been used to create pyrazolopyridine derivatives that show promising results as corrosion inhibitors for mild steel in acidic environments (Dandia et al., 2013). This application underscores the chemical's potential in industrial and material science fields.

Structural Analysis through X-ray Crystallography

X-ray crystallography has been employed to determine the crystal structure of related compounds, providing insights into their molecular configurations, which is crucial for understanding their reactivity and interactions with other molecules. Studies such as the synthesis and structural analysis of certain pyridine-carbonitrile derivatives offer detailed molecular and crystal structure information, facilitating the exploration of their physical and chemical properties (Ganapathy et al., 2015).